Cas no 13237-87-1 (Bicyclo[2.2.1]heptane,2-bromo-, (1R,2S,4S)-rel-)

Bicyclo[2.2.1]heptane,2-bromo-, (1R,2S,4S)-rel- structure
13237-87-1 structure
Product Name:Bicyclo[2.2.1]heptane,2-bromo-, (1R,2S,4S)-rel-
CAS No:13237-87-1
MF:C7H11Br
MW:175.066241502762
CID:119404
PubChem ID:12491345
Update Time:2025-04-18

Bicyclo[2.2.1]heptane,2-bromo-, (1R,2S,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane,2-bromo-, (1R,2S,4S)-rel-
    • Bicyclo[2.2.1]heptane, 2-bromo-, (1R,2S,4S)-rel- (9CI)
    • (1S,2R,4R)-2-bromobicyclo[2.2.1]heptane
    • 13237-87-1
    • Inchi: 1S/C7H11Br/c8-7-4-5-1-2-6(7)3-5/h5-7H,1-4H2/t5-,6+,7-/m1/s1
    • InChI Key: QXYOAWHKJRWNID-DSYKOEDSSA-N
    • SMILES: Br[C@@H]1C[C@@H]2CC[C@H]1C2

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 174.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 52.54

Bicyclo[2.2.1]heptane,2-bromo-, (1R,2S,4S)-rel- Related Literature

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